Cas no 957120-49-9 (N-Ethyl 3-borono-5-chlorobenzamide)

• Product Name: N-Ethyl 3-borono-5-chlorobenzamide
• CAS No: 957120-49-9
• MF: C₉H₁₁BClNO₃
• MW: 227.452541589737
• MDL: MFCD09800857
• CID: 802785
• PubChem ID: 44118789
• Update Time: 2025-04-19

N-Ethyl 3-borono-5-chlorobenzamide Chemical and Physical Properties

Names and Identifiers

• (3-Chloro-5-(ethylcarbamoyl)phenyl)boronic acid
• [3-chloro-5-(ethylcarbamoyl)phenyl]boronic acid
• 3-CHLORO-5-(ETHYLCARBAMOYL)BENZENEBORONIC ACID
• Boronic acid,B-[3-chloro-5-[(ethylamino)carbonyl]phenyl]-
• N-Ethyl 3-borono-5-chlorobenzamide
• 957120-49-9
• (3-Chloro-5-(ethylcarbamoyl)phenyl)boronicacid
• SB79670
• A858858
• CS-0176022
• MFCD09800857
• 3-chloro-5-(ethylcarbamoyl)phenylboronic acid
• DTXSID10656991
• AKOS015833581
• BS-33393
• F77560
• DB-266237

• MDL： MFCD09800857
• Inchi： 1S/C9H11BClNO3/c1-2-12-9(13)6-3-7(10(14)15)5-8(11)4-6/h3-5,14-15H,2H2,1H3,(H,12,13)
• InChI Key： RDZMWYYVLMBINL-UHFFFAOYSA-N
• SMILES： ClC1C=C(B(O)O)C=C(C=1)C(NCC)=O

Computed Properties

• Exact Mass: 227.05200
• Monoisotopic Mass: 227.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6A^2

Experimental Properties

• PSA: 69.56000
• LogP: 0.16040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives